Cas no 70477-21-3 (2-chloro-3-methylbutanenitrile)

• Product Name: 2-chloro-3-methylbutanenitrile
• CAS No: 70477-21-3
• MF: C₅H₈ClN
• MW: 117.576720237732
• CID: 547183
• PubChem ID: 522384
• Update Time: 2025-05-22

2-chloro-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-chloro-3-methyl-
• 2-chloro-3-methylbutanenitrile
• 2-Chloro-3-methylbutanenitrile #
• .alpha.-Chloroisovaleronitrile
• GMPPCOCINGLLFH-UHFFFAOYSA-N
• EN300-1258276
• SCHEMBL1343935
• DTXSID00334938
• AKOS011225104
• 70477-21-3

• Inchi： 1S/C5H8ClN/c1-4(2)5(6)3-7/h4-5H,1-2H3
• InChI Key： GMPPCOCINGLLFH-UHFFFAOYSA-N
• SMILES： ClC(C#N)C(C)C

Computed Properties

• Exact Mass: 117.03464
• Monoisotopic Mass: 117.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-chloro-3-methylbutanenitrile

2-Chloro-3-methylbutanenitrile (CAS No. 70477-21-3): Properties, Applications, and Market Insights

2-Chloro-3-methylbutanenitrile (CAS No. 70477-21-3) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This nitrile derivative, characterized by its chloro and methyl functional groups, has garnered attention due to its unique reactivity and utility in synthetic chemistry. In this article, we delve into its chemical properties, industrial applications, and emerging trends in research and development.

The molecular structure of 2-chloro-3-methylbutanenitrile consists of a four-carbon backbone with a chlorine atom at the second position and a methyl group at the third position, terminating in a nitrile group. This arrangement imparts distinct physicochemical properties, including moderate polarity and reactivity, making it a valuable intermediate in organic synthesis. Researchers often explore its use in multi-step synthesis due to its ability to undergo nucleophilic substitution and reduction reactions.

One of the primary applications of 2-chloro-3-methylbutanenitrile is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Its nitrile functionality can be converted into carboxylic acids, amines, or other functional groups, enabling the synthesis of diverse drug candidates. Recent studies highlight its role in developing antiviral agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments in global healthcare.

In agrochemicals, 2-chloro-3-methylbutanenitrile is utilized in the synthesis of herbicides and insecticides. Its chlorinated structure contributes to the bioactivity of these compounds, enhancing their efficacy against pests and weeds. With the increasing focus on sustainable agriculture and green chemistry, researchers are investigating eco-friendly derivatives of this compound to minimize environmental impact.

The market for 2-chloro-3-methylbutanenitrile is influenced by trends in specialty chemicals and custom synthesis. Companies specializing in fine chemicals often supply this compound to laboratories and industrial clients for research and production purposes. Recent advancements in catalytic processes have improved the efficiency of its synthesis, reducing costs and waste generation. This aligns with the broader industry shift toward process optimization and circular economy principles.

From a regulatory perspective, 2-chloro-3-methylbutanenitrile is handled under standard safety protocols for organic compounds. Proper storage conditions, such as cool and dry environments, are recommended to maintain its stability. While it is not classified as a hazardous material under most jurisdictions, users should adhere to good laboratory practices (GLP) and material safety data sheet (MSDS) guidelines.

Emerging research explores the potential of 2-chloro-3-methylbutanenitrile in material science, particularly in polymer modification and coatings. Its ability to introduce functional groups into polymer chains makes it a candidate for developing high-performance materials with tailored properties. This application is gaining traction in industries such as automotive, aerospace, and electronics.

In conclusion, 2-chloro-3-methylbutanenitrile (CAS No. 70477-21-3) is a multifaceted compound with expanding applications across multiple sectors. Its role in pharmaceutical synthesis, agrochemical development, and advanced materials underscores its importance in modern chemistry. As industries continue to innovate, the demand for high-purity 2-chloro-3-methylbutanenitrile is expected to rise, driven by its versatility and compatibility with sustainable practices.